Cas no 2138080-96-1 (2,4-difluoro-3-(4-fluorophenyl)aniline)

• Product Name: 2,4-difluoro-3-(4-fluorophenyl)aniline
• CAS No: 2138080-96-1
• MF: C₁₂H₈F₃N
• MW: 223.193833351135
• CID: 5961552
• PubChem ID: 165957854
• Update Time: 2025-06-20

2,4-difluoro-3-(4-fluorophenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-3-(4-fluorophenyl)aniline
• EN300-1141955
• 2138080-96-1

• Inchi： 1S/C12H8F3N/c13-8-3-1-7(2-4-8)11-9(14)5-6-10(16)12(11)15/h1-6H,16H2
• InChI Key： HVHKCTPGBLVVEP-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C1C=CC(=CC=1)F)F)N

Computed Properties

• Exact Mass: 223.06088375g/mol
• Monoisotopic Mass: 223.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 2,4-difluoro-3-(4-fluorophenyl)aniline

Introduction to 2,4-difluoro-3-(4-fluorophenyl)aniline (CAS No. 2138080-96-1)

2,4-difluoro-3-(4-fluorophenyl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 2138080-96-1, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which confer unique electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 2,4-difluoro-3-(4-fluorophenyl)aniline consists of a benzene ring substituted with fluorine atoms at the 2- and 4-positions, coupled with an aniline group at the 3-position. The presence of two fluorine atoms at the ortho and para positions relative to the aniline group enhances the electron-withdrawing effect, which can influence the reactivity and binding affinity of the molecule. Additionally, the 4-fluorophenyl substituent at the 3-position introduces further electronic and steric modulation, contributing to its versatility in synthetic applications.

In recent years, fluorinated aromatic amines have been extensively studied due to their role as key intermediates in the development of pharmaceuticals. The introduction of fluorine atoms into organic molecules is well-known to improve metabolic stability, lipophilicity, and binding affinity to biological targets. For instance, 2,4-difluoro-3-(4-fluorophenyl)aniline has been explored as a precursor in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

One of the most compelling aspects of 2,4-difluoro-3-(4-fluorophenyl)aniline is its utility in medicinal chemistry. Researchers have leveraged its structural features to design molecules that interact with specific enzymes and receptors. A notable example involves its use in developing small-molecule inhibitors targeting tyrosine kinases. These kinases are overexpressed in many cancer cell lines and play a pivotal role in cell proliferation and survival. By incorporating fluorine atoms into such inhibitors, chemists have been able to enhance their potency and selectivity.

The electronic properties imparted by the fluorine substituents also make 2,4-difluoro-3-(4-fluorophenyl)aniline a promising candidate for materials science applications. Fluorinated aromatic compounds are known for their high charge carrier mobility and thermal stability, which are desirable properties in organic semiconductors and liquid crystal displays (LCDs). Recent studies have demonstrated its potential use in designing novel organic light-emitting diodes (OLEDs), where its electron-withdrawing nature can facilitate efficient charge transport.

From a synthetic perspective, 2,4-difluoro-3-(4-fluorophenyl)aniline serves as a versatile building block for constructing more complex scaffolds. The amine functionality allows for further derivatization via nucleophilic substitution reactions, while the aromatic ring can undergo cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are instrumental in constructing biaryl systems, which are prevalent in many biologically active compounds.

The pharmaceutical industry has been particularly keen on exploring fluorinated anilines due to their potential as pharmacophores. For example, 2,4-difluoro-3-(4-fluorophenyl)aniline has been investigated as a component in antiviral agents. The fluoro-substituted aromatic ring can interact with viral proteases or polymerases through hydrogen bonding and hydrophobic interactions, thereby inhibiting viral replication. Preliminary studies have shown promising results in vitro, suggesting its potential as a lead compound for further development.

In addition to its pharmaceutical applications, 2,4-difluoro-3-(4-fluorophenyl)aniline has found utility in agrochemical research. Fluorinated compounds are often incorporated into pesticides and herbicides due to their enhanced bioavailability and resistance to degradation. The structural features of this compound make it a suitable candidate for designing novel agrochemicals that target specific enzymatic pathways in pests while minimizing environmental impact.

The synthesis of 2,4-difluoro-3-(4-fluorophenyl)aniline typically involves multi-step processes that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation of an appropriate precursor followed by nucleophilic aromatic substitution or reduction steps to introduce the amine functionality. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to construct the desired fluoro-substituted aromatic system efficiently.

Recent advancements in computational chemistry have further enhanced the understanding of how fluorine substitution affects the properties of 2,4-difluoro-3-(4-fluorophenyl)aniline. Molecular modeling studies have revealed insights into its binding interactions with biological targets at an atomic level. These insights have guided medicinal chemists in designing more effective derivatives by predicting how changes in electronic distribution influence binding affinity.

The environmental impact of fluorinated compounds is another critical consideration. While fluoro-substituted molecules offer numerous advantages from a chemical standpoint, their persistence in the environment raises concerns about long-term ecological effects. Efforts are underway to develop greener synthetic methods that minimize waste and reduce hazardous byproducts associated with traditional fluorination techniques.

In conclusion,2,4-difluoro-3-(4-fluorophenyl)aniline (CAS No. 2138080-96-1) is a multifaceted compound with significant potential across multiple domains including pharmaceuticals、materials science、and agrochemicals。 Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules，while its electronic properties lend themselves well to applications in advanced materials。 As research continues，the full scope of applications for this compound is expected to expand，driven by ongoing innovation in synthetic methodologies and computational chemistry.